Cas no 649550-71-0 (1H-Indole-3-carboxylic acid, 1-(1-isoquinolinyl)-5-methyl-)

1H-Indole-3-carboxylic acid, 1-(1-isoquinolinyl)-5-methyl- structure
649550-71-0 structure
Product Name:1H-Indole-3-carboxylic acid, 1-(1-isoquinolinyl)-5-methyl-
CAS No:649550-71-0
MF:C19H14N2O2
MW:302.326664447784
CID:411552
PubChem ID:68971402
Update Time:2025-04-19

1H-Indole-3-carboxylic acid, 1-(1-isoquinolinyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-carboxylic acid, 1-(1-isoquinolinyl)-5-methyl-
    • 1-isoquinolin-1-yl-5-methylindole-3-carboxylic acid
    • DTXSID40739428
    • 3-carboxy-1-(isoquinol-1-yl)-5-methyl-1H-indole
    • LNIUWOCNYXOBCP-UHFFFAOYSA-N
    • 649550-71-0
    • 1-(Isoquinolin-1-yl)-5-methyl-1H-indole-3-carboxylic acid
    • SCHEMBL4242161
    • Inchi: 1S/C19H14N2O2/c1-12-6-7-17-15(10-12)16(19(22)23)11-21(17)18-14-5-3-2-4-13(14)8-9-20-18/h2-11H,1H3,(H,22,23)
    • InChI Key: LNIUWOCNYXOBCP-UHFFFAOYSA-N
    • SMILES: OC(C1=CN(C2C3C=CC=CC=3C=CN=2)C2C=CC(C)=CC=21)=O

Computed Properties

  • Exact Mass: 302.10562
  • Monoisotopic Mass: 302.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 455
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 55.12
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